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Compound of Interest

Compound Name: 2,3,5-Trimethylpyridine

Cat. No.: B1346980

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This document provides immediate, essential safety and
logistical information for 2,3,5-Trimethylpyridine, including operational procedures and
disposal plans to ensure laboratory safety and compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2,3,5-Trimethylpyridine is a flammable liquid and vapor that can be harmful if swallowed,
inhaled, or in contact with skin.[1][2] It is known to cause skin and serious eye irritation.[1][3]
Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for 2,3,5-Trimethylpyridine
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Protection Type

Specific Requirements

Standards/Regulations

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles. A face shield may be
required in situations with a

higher risk of splashing.

OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4][5]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[4][5] Flame
retardant antistatic protective

clothing is recommended.

Immediately remove any

clothing soiled by the product.
[6]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[4]
[5] Required when
vapors/aerosols are

generated.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2,3,5-Trimethylpyridine is crucial to minimize exposure

and ensure a safe laboratory environment.

1. Preparation and Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[5]
An eyewash station and safety shower must be in close proximity to the workstation.[4][5]
Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]

Ground and bond the container and receiving equipment to prevent static discharge.[4]
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2. Handling the Chemical:

e Wash hands and any exposed skin thoroughly after handling.[4]

» Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

e Use only outdoors or in a well-ventilated area.[4]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4]
e Use only non-sparking tools.[4]

» Keep the container tightly closed when not in use.[4]

3. Storage:

o Store in a well-ventilated, dry, and cool place.[4]

» Store locked up.[4]

e Incompatible materials include strong oxidizing agents.[4]

Emergency Procedures: First Aid and Spill
Response

Immediate and appropriate action is critical in the event of an emergency.

Table 2: First Aid Measures for 2,3,5-Trimethylpyridine Exposure
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Exposure Route First Aid Procedure

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not
Inhalation breathing, give artificial respiration. Call a

POISON CENTER or doctor/physician if you

feel unwell.[4]

Take off immediately all contaminated clothing.
Rinse skin with water or shower.[4] Wash off

Skin Contact immediately with soap and plenty of water.[4] If
skin irritation occurs, get medical

advice/attention.[4]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes.[4] If
eye irritation persists, get medical

advice/attention.[4]

Rinse mouth. Do NOT induce vomiting. Call a
Ingestion POISON CENTER or doctor/physician if you
feel unwell.[4][6]

Spill Response:

Remove all sources of ignition.[4]

Use spark-proof tools and explosion-proof equipment.[4]

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).[4]

Keep in suitable, closed containers for disposal.[4]

Do not let this chemical enter the environment.[4]

Disposal Plan

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.agarscientific.com/media/import/AGR1100,AGR1101_S-Collidine.pdf
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275470250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper disposal of 2,3,5-Trimethylpyridine is essential to prevent environmental
contamination and comply with regulations.

» Dispose of the contents and container to an approved waste disposal plant.[4]

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[4]

e Do not empty into drains.[4]

Workflow for Safe Handling of 2,3,5-
Trimethylpyridine
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Safe Handling Workflow for 2,3,5-Trimethylpyridine
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Caption: Logical workflow for the safe handling of 2,3,5-Trimethylpyridine.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b1346980?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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